3-ethyl-8-[(1-methyl-1H-indol-6-yl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 3-ethyl-8-[(1-methylindol-6-yl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C19H25N3O2/c1-3-22-14-19(24-18(22)23)7-10-21(11-8-19)13-15-4-5-16-6-9-20(2)17(16)12-15/h4-6,9,12H,3,7-8,10-11,13-14H2,1-2H3
• InChI Key: OICTYBUHLUXQDW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)CC3=CC4=C(C=C3)C=CN4C)OC1=O
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

3-ethyl-8-[(1-methyl-1H-indol-6-yl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has a unique chemical structure, which makes it a promising candidate for developing new drugs and therapeutic agents.

Scientific Research Applications

Antihypertensive and Alpha-Adrenergic Blocking Activities

Research on 1-oxa-3,8-diazaspiro[4.5]decan-2-ones has demonstrated their potential as antihypertensive agents. One study synthesized a series of these compounds, finding that certain derivatives exhibit significant antihypertensive activity, potentially through alpha-adrenergic blocking mechanisms. This suggests their application in managing hypertension and related cardiovascular conditions (Caroon et al., 1981).

Antimicrobial Properties

A novel series of ethyl 7,9-diaryl-1,4-diazaspiro[4.5]dec-9-ene-6-carboxylates exhibited promising antibacterial and antifungal activities against a spectrum of clinically isolated microorganisms, indicating their potential use in developing new antimicrobial agents (Thanusu et al., 2011).

Tachykinin NK2 Receptor Antagonism

Another study focused on spiropiperidines, a related class of compounds, highlighting their role as potent and selective non-peptide tachykinin NK2 receptor antagonists. This finding points to their potential therapeutic application in treating respiratory conditions like bronchoconstriction (Smith et al., 1995).

Muscarinic Agonists for Neurological Applications

Research into 1-oxa-2,8-diazaspiro[4.5]decan-3-ones and related compounds as M1 muscarinic agonists suggests their applicability in treating neurological disorders, potentially offering benefits for memory and cognitive functions. This highlights their relevance in addressing conditions like Alzheimer's disease (Tsukamoto et al., 1995).